Paliperidone N-Oxide
Paliperidone N-Oxide
Brand Name:
Vulcanchem
CAS No.:
761460-08-6
VCID:
VC20782323
InChI:
InChI=1S/C23H27FN4O4/c1-14-17(23(30)27-9-2-3-19(29)22(27)25-14)8-12-28(31)10-6-15(7-11-28)21-18-5-4-16(24)13-20(18)32-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3
SMILES:
CC1=C(C(=O)N2CCCC(C2=N1)O)CC[N+]3(CCC(CC3)C4=NOC5=C4C=CC(=C5)F)[O-]
Molecular Formula:
C23H27FN4O4
Molecular Weight:
442.5 g/mol
Paliperidone N-Oxide
CAS No.: 761460-08-6
Cat. No.: VC20782323
Molecular Formula: C23H27FN4O4
Molecular Weight: 442.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 761460-08-6 |
|---|---|
| Molecular Formula | C23H27FN4O4 |
| Molecular Weight | 442.5 g/mol |
| IUPAC Name | 3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)-1-oxidopiperidin-1-ium-1-yl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one |
| Standard InChI | InChI=1S/C23H27FN4O4/c1-14-17(23(30)27-9-2-3-19(29)22(27)25-14)8-12-28(31)10-6-15(7-11-28)21-18-5-4-16(24)13-20(18)32-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3 |
| Standard InChI Key | SOGHBNZGNKDZHD-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)N2CCCC(C2=N1)O)CC[N+]3(CCC(CC3)C4=NOC5=C4C=CC(=C5)F)[O-] |
| Canonical SMILES | CC1=C(C(=O)N2CCCC(C2=N1)O)CC[N+]3(CCC(CC3)C4=NOC5=C4C=CC(=C5)F)[O-] |
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